2-(Allyloxycarbonyloxy)acetyl chloride

• Molecular Formula: C6H7ClO4
• Molecular Weight: 178.57 g/mol
• IUPAC Name: (2-chloro-2-oxoethyl) prop-2-enyl carbonate
• InChI: InChI=1S/C6H7ClO4/c1-2-3-10-6(9)11-4-5(7)8/h2H,1,3-4H2
• InChI Key: HABWXPFKRBKQDB-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)OCC(=O)Cl

Description

2-(Allyloxycarbonyloxy)acetyl chloride is a useful research compound. Its molecular formula is C6H7ClO4 and its molecular weight is 178.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(allyloxycarbonyloxy)acetic acid (3.03 g, 18.9 mmol) obtained from Example 39-(3) in tetrahydrofuran (30 ml) was cooled to 0° C., and to the solution were added oxalyl chloride (2.64 g, 20.8 mmol) and N,N-dimethylformamide (30 μl). The mixture was warmed to room temperature. After the mixture was stirred for 30 minutes, the solvent was distilled off under reduced pressure, and the resulting residue was purified using simple distillation under reduced pressure to give the title compound (3.04 g, yield 90%) as a colorless oil.